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Compound Focus: Avotaciclib

CAS No.: 1983983-41-0

Cat. No.: S3612582

Get Quote

Salt Form
Molecular
Weight
(g/mol)

Solubility in DMSO Purity
Source / Catalog
Number

Avotaciclib (free
base)

281.28 [1] Not explicitly stated N/A DrugBank:DB16652

[1]

Avotaciclib
hydrochloride

317.73 [2] "May dissolve in

DMSO" (specific
concentration not

provided)

≥98% InvivoChem: V77223

[2]

Avotaciclib
trihydrochloride

390.66 [3] 4 mg/mL (10.23 mM) 99.01% Selleckchem: N/A [3]

Avotaciclib sulfate 379.35 [4] "May dissolve in

DMSO" (specific
concentration not

provided)

Information

missing

PeptideDB: N/A [4]

Experimental Protocols for Stock Solution Preparation

For the most reliably soluble form, Avotaciclib trihydrochloride, you can prepare stock solutions based on

its confirmed solubility of 4 mg/mL. The following protocol is adapted from general laboratory practices and
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the sources found [2] [3] [4].

Preparing a 10 mM Stock Solution

Calculate the mass needed for your desired volume. For a 10 mM solution, you need 3.91 mg of
Avotaciclib trihydrochloride (MW: 390.66 g/mol) per 1 mL of solvent.

Weigh the compound using an analytical balance.
Add the DMSO directly to the vial. The recommended stock concentration is 4 mg/mL (approximately

10.23 mM) [3].
Mix thoroughly by vortexing or gentle sonication until a clear solution is obtained.

Aliquot and store the stock solution at -20°C or -80°C to avoid repeated freeze-thaw cycles and
maintain stability [2] [4].

> Important Note: The solubility data and protocols are provided for research use only and are not

intended for human or diagnostic use [2] [3] [4].

Context: Avotaciclib as a CDK1 Inhibitor

To better situate your experimental work, here is some context on Avotaciclib's mechanism:

Primary Target: Avotaciclib is a potent and orally active inhibitor of Cyclin-Dependent Kinase 1
(CDK1) [3] [1].

Therapeutic Application: It is primarily investigated for the treatment of specific cancers with strong
CDK1 expression, such as locally advanced or metastatic pancreatic cancer [2] [3] [1].

Distinction from CDK4/6 Inhibitors: It is important to differentiate Avotaciclib from other CDK
inhibitors like Abemaciclib, which selectively targets CDK4 and CDK6 and is approved for breast

cancer treatment [5] [6] [7]. The following diagram illustrates the different signaling pathways these
inhibitors target:
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Different CDK inhibitors target distinct phases of the cell cycle.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Available at: [https://www.smolecule.com/products/b3612582#avotaciclib-solubility-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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